3-[2-({[1-(2-furylmethyl)piperidin-3-yl]carbonyl}amino)ethoxy]benzoic acid

• IUPAC Name: 3-[2-[[1-(furan-2-ylmethyl)piperidine-3-carbonyl]amino]ethoxy]benzoic acid
• InChI: InChI=1S/C20H24N2O5/c23-19(16-5-2-9-22(13-16)14-18-7-3-10-26-18)21-8-11-27-17-6-1-4-15(12-17)20(24)25/h1,3-4,6-7,10,12,16H,2,5,8-9,11,13-14H2,(H,21,23)(H,24,25)
• InChI Key: CMMXFJUJUSFTTN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CO2)C(=O)NCCOC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C20H24N2O5
• Molecular Weight: 372.4 g/mol

Description

The compound is a complex organic molecule that includes a benzoic acid group, a piperidine ring, and a furylmethyl group. Piperidine is a common structure in many pharmaceuticals. The furylmethyl group is a furan ring, which is a heterocyclic compound with a five-membered ring that includes an oxygen atom. The presence of these groups could suggest potential pharmaceutical applications for this compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure. The piperidine ring, a six-membered ring with one nitrogen atom, is a key structural feature.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Piperidine derivatives are found in a variety of pharmaceuticals and can have a wide range of biological activities.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. Given the presence of a piperidine ring, it could be interesting to explore potential pharmaceutical applications.